Cas no 4200-87-7 (2,6-bis(bromomethyl)phenol)
2,6-bis(bromomethyl)phenol structure
Product Name:2,6-bis(bromomethyl)phenol
CAS No:4200-87-7
MF:C8H8Br2O
MW:279.956521034241
CID:1112324
PubChem ID:22352273
Update Time:2025-04-20
2,6-bis(bromomethyl)phenol Chemical and Physical Properties
Names and Identifiers
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- 2,6-bis(bromomethyl)phenol
- 4200-87-7
- DTXSID90625160
- SCHEMBL6440901
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- Inchi: 1S/C8H8Br2O/c9-4-6-2-1-3-7(5-10)8(6)11/h1-3,11H,4-5H2
- InChI Key: PJYBUTBYSDEBAL-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=C(CBr)C=1O
Computed Properties
- Exact Mass: 279.89214g/mol
- Monoisotopic Mass: 277.89419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
2,6-bis(bromomethyl)phenol Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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